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Cat. No.: B15508209

For Researchers, Scientists, and Drug Development Professionals

Acetylisovaleryltylosin tartrate, a third-generation macrolide antibiotic, is gaining prominence in
veterinary medicine for the treatment and prevention of key enteric and respiratory diseases in
swine.[1][2][3][4] This guide provides an objective comparison of its in vivo efficacy against

other therapeutic alternatives, supported by experimental data.

Efficacy in Porcine Proliferative Enteropathy (lleitis)

Porcine Proliferative Enteropathy (PPE), caused by the intracellular bacterium Lawsonia
intracellularis, is a significant cause of economic loss in the swine industry, leading to diarrhea,
reduced weight gain, and in severe cases, mortality.[5] Acetylisovaleryltylosin tartrate has

demonstrated strong efficacy in controlling this disease.

Comparative Performance Metrics

A field trial comparing Acetylisovaleryltylosin tartrate (Tylvalosin) with Tylosin for the control of
subclinical ileitis revealed significant advantages for Tylvalosin-treated pigs.
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Acetylisovaleryltyl

Tylosin (100 ppm

Performance Metric osin Tartrate (85 p-value
for 21 days)
ppm for 10 days)
Average Daily Weight
_ 821¢g 788 ¢ NS
Gain (ADWG)
Average Age at
194.3 days 196.2 days p=0.045
Slaughter
Percentage of Lean
59.8% 59.2% p=0.025
Meat
Mortality Rate 7.3% 5.0% NS

Table 1: Comparison
of
Acetylisovaleryltylosin
tartrate and Tylosin in
treating subclinical
ileitis.[6][7] NS = Not

Significant.

In another study involving pigs experimentally challenged with Lawsonia intracellularis, the

group treated with Acetylisovaleryltylosin tartrate (50 ppm in feed for 14 days) showed marked

improvements over the untreated group.
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. Acetylisovaleryltylosin
Performance Metric Untreated Control
Tartrate (50 ppm)

Average Daily Weight Gain Better Lower
Average Daily Feed
) Better Lower

Consumption
Feed Conversion Efficiency Better Lower
Combined Intestinal Lesion

183 cm 2847 cm
Length
L. intracellularis Infection (IHC-

~50% 3.3%

negative)

Table 2: Efficacy of
Acetylisovaleryltylosin tartrate
in pigs experimentally infected

with L. intracellularis.[8][9]

A study assessing different dosages of Acetylisovaleryltylosin tartrate (Aivliosin®) for controlling
natural Lawsonia infection found that both a 100% dosage (4.25 mg/kg BW for 10 days) and a

50% dosage (2.125 mg/kg BW for 14 days) resulted in significantly higher average daily weight
gain compared to untreated controls in the first batch of pigs.[10] In the second batch, only the

100% dosage group showed significantly higher weight gain during the nursery period.[10]

Efficacy in Swine Respiratory Disease (SRD)

Enzootic Pneumonia, primarily caused by Mycoplasma hyopneumoniae, is a widespread
respiratory disease in pigs. Acetylisovaleryltylosin tartrate has shown to be an effective
treatment.[1][11]

Comparative Performance Metrics

In a dual-challenge study where pigs were infected with M. hyopneumoniae and Pasteurella
multocida, Acetylisovaleryltylosin tartrate (10 mg/kg bodyweight in drinking water for 5 days)
significantly reduced lung lesions compared to an untreated control group.[12]
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Treatment Group Mean Lung Lesion Score p-value
Acetylisovaleryltylosin Tartrate 3.32 p<0.01
Untreated Control 8.37

Table 3: Efficacy of
Acetylisovaleryltylosin tartrate
against dual M.
hyopneumoniae and P.

multocida infection.[12]

Furthermore, in field outbreaks of Enzootic Pneumonia, a water-soluble formulation of
Acetylisovaleryltylosin tartrate demonstrated superior treatment success compared to injectable
Tylosin.

Treatment Success Rate
Treatment Group p-value
(13 days post-treatment)

Acetylisovaleryltylosin Tartrate
80.0% p =0.03
(water, 5 days)

Tylosin (injectable, 3 days) 48.7%

Table 4. Comparative
treatment success for Enzootic
Pneumonia in a field setting.
[12]

Mechanism of Action and Signaling

Acetylisovaleryltylosin tartrate is a macrolide antibiotic that inhibits bacterial protein synthesis
by binding to the 50S ribosomal subunit.[1][11] This action is effective against a range of Gram-
positive and some Gram-negative bacteria, as well as Mycoplasma species.[1][2] Beyond its
direct antibacterial activity, it is suggested to have immunomodulatory effects and can inhibit
the replication of Porcine Reproductive and Respiratory Syndrome Virus (PRRSV) in
macrophages.[4][13] The inhibition of PRRSV is thought to occur via the regulation of signal
transduction and pathways such as PI3K-Akt and FoxO signaling.[4]
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Diagram 1: Mechanism of Action of Acetylisovaleryltylosin Tartrate.

Experimental Protocols

Study on Porcine Proliferative Enteropathy
(Experimental Challenge)

Animal Model: 60 pigs were used in the study.[9]

Challenge: Pigs were experimentally challenged with Lawsonia intracellularis.[9]

Treatment Groups:

o Treated Group (n=30): Received feed medicated with 50 ppm of Acetylisovaleryltylosin
tartrate (Tylvalosin).[9]

o Untreated Group (n=30): Received an unmedicated diet.[9]

Drug Administration: Medicated feed was provided to the treated group for 14 consecutive
days, starting one day before the experimental challenge.[9]
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» Endpoint Measurements: Body weight, feed consumption, and clinical signs were monitored.
A postmortem examination was conducted 20 days after inoculation, with samples of the
ileum collected for immunohistochemistry (IHC) to detect L. intracellularis.[9]

Study on Enzootic Pneumonia (Dual Challenge)

» Animal Model: Pigs were sequentially inoculated with Mycoplasma hyopneumoniae and
Pasteurella multocida.[12]

e Treatment Groups:

o TVN Group: Administered 10 mg tylvalosin/kg bodyweight in drinking water daily for 5
consecutive days.[12]

o CTL Group: Unmedicated control pigs.[12]

o Endpoint Measurements: Efficacy was evaluated based on the reduction of lung lesions
compared to the control group. The presence of the challenge bacteria in the lungs was also
assessed.[12]
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Diagram 2: Generalized Experimental Workflow for Efficacy Trials.

Conclusion

The available data strongly supports the in vivo efficacy of Acetylisovaleryltylosin tartrate in
managing key enteric and respiratory diseases in pigs. In comparative studies, it has shown
advantages over other antibiotics like Tylosin, particularly in improving production parameters
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such as age to slaughter and lean meat percentage in cases of subclinical ileitis, and
demonstrating higher treatment success rates for enzootic pneumonia.[6][7][12] Its dual action
as a potent antibacterial agent and a potential modulator of the host's response to viral co-
infections makes it a valuable tool in modern swine production.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 13. The difference among Acetylisovaleryltylosin Tartrate, Timicosin, Tiamulin, and Tylosin -
Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

 To cite this document: BenchChem. [Validating the In Vivo Efficacy of Acetylisovaleryltylosin
Tartrate in Pigs: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15508209#validating-the-in-vivo-efficacy-of-
acetylisovaleryltylosin-tartrate-in-pigs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.plantgrowthhormones.com/info/the-difference-among-acetylisovaleryltylosin-t-23166568.html
https://www.plantgrowthhormones.com/info/the-difference-among-acetylisovaleryltylosin-t-23166568.html
https://www.benchchem.com/product/b15508209#validating-the-in-vivo-efficacy-of-acetylisovaleryltylosin-tartrate-in-pigs
https://www.benchchem.com/product/b15508209#validating-the-in-vivo-efficacy-of-acetylisovaleryltylosin-tartrate-in-pigs
https://www.benchchem.com/product/b15508209#validating-the-in-vivo-efficacy-of-acetylisovaleryltylosin-tartrate-in-pigs
https://www.benchchem.com/product/b15508209#validating-the-in-vivo-efficacy-of-acetylisovaleryltylosin-tartrate-in-pigs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15508209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15508209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

